Cas no 2224299-70-9 (1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one
• CAS No: 2224299-70-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5411006
• PubChem ID: 136555830
• Update Time: 2025-06-09

1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6702170
• 2224299-70-9
• 1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one
• 1-[4-methyl-2-(pyridin-3-yl)pyrrolidin-1-yl]prop-2-en-1-one
• AKOS034007328
• Z2738284005

• Inchi： 1S/C13H16N2O/c1-3-13(16)15-9-10(2)7-12(15)11-5-4-6-14-8-11/h3-6,8,10,12H,1,7,9H2,2H3
• InChI Key： LJKWCKDJQDJMMS-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CC(C)CC1C1C=NC=CC=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one

Recent Advances in the Study of 1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one (CAS: 2224299-70-9)

1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one (CAS: 2224299-70-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

The synthesis of 1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one involves a multi-step process that includes the formation of the pyrrolidine ring and subsequent functionalization with a pyridine group. Researchers have optimized the synthetic route to improve yield and purity, making it feasible for large-scale production. The compound's structural features, including the presence of a reactive enone group, suggest its potential as a Michael acceptor, which could be exploited for covalent binding to biological targets.

In vitro studies have demonstrated that 1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one exhibits potent inhibitory activity against several kinases implicated in cancer and inflammatory diseases. Specifically, it has shown nanomolar affinity for certain members of the protein kinase C (PKC) family, which play critical roles in cell signaling pathways. Molecular docking studies have revealed that the compound binds to the ATP-binding site of these kinases, stabilizing an inactive conformation and thereby inhibiting their activity.

Further investigations into the compound's mechanism of action have highlighted its ability to disrupt protein-protein interactions involving key signaling proteins. For instance, it has been shown to interfere with the binding of transcription factors to their co-regulators, leading to downstream effects on gene expression. This property makes it a valuable tool for studying cellular signaling networks and a potential candidate for the development of targeted therapies.

Recent preclinical studies have evaluated the pharmacokinetics and toxicity profile of 1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one. The compound exhibits favorable oral bioavailability and a reasonable half-life in animal models, suggesting its potential for oral administration. Toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings support further development of the compound as a lead candidate for clinical trials.

In summary, 1-(4-Methyl-2-pyridin-3-ylpyrrolidin-1-yl)prop-2-en-1-one (CAS: 2224299-70-9) represents a promising scaffold for the development of novel therapeutics targeting kinase-mediated pathways and protein-protein interactions. Ongoing research aims to explore its full therapeutic potential, optimize its pharmacological properties, and advance it toward clinical applications. The compound's unique structural and functional characteristics position it as a valuable addition to the arsenal of chemical tools and drug candidates in the field of chemical biology and medicinal chemistry.